Cas no 70240-34-5 (N-[3-(diethoxymethylsilyl)propyl]ethylenediamine)

N-[3-(diethoxymethylsilyl)propyl]ethylenediamine structure
70240-34-5 structure
Product Name:N-[3-(diethoxymethylsilyl)propyl]ethylenediamine
CAS No:70240-34-5
MF:C10H26N2O2Si
MW:234.411143779755
CID:827311
PubChem ID:14177532
Update Time:2025-04-19

N-[3-(diethoxymethylsilyl)propyl]ethylenediamine Chemical and Physical Properties

Names and Identifiers

    • N-[3-(diethoxymethylsilyl)propyl]ethylenediamine
    • 1,2-Ethanediamine, N1-[3-(diethoxymethylsilyl)propyl]-
    • 3-(2-aminoethylamino)propyl-(diethoxymethyl)silicon
    • N-(3-(Diethoxymethylsilyl)propyl)ethylenediamine
    • (3-((2-Aminoethyl)amino)propyl)diethoxy(methyl)silane
    • N-(2-Aminoethyl)-3-aminopropylmethyldiethoxysilane
    • N'-[3-[diethoxy(methyl)silyl]propyl]ethane-1,2-diamine
    • 3-(2-aminoethylamino)propylmethyldiethoxysilane
    • N1-(3-(diethoxy(methyl)silyl)propyl)ethane-1,2-diamine
    • SCHEMBL37492
    • DTXSID801228100
    • EINECS 274-494-3
    • N-beta-(Aminoethyl)-gamma-aminopropylmethyldiethoxysilane
    • 70240-34-5
    • N-I(2)-(Aminoethyl)-I(3)-aminopropylmethyldiethoxysilane
    • YLBPOJLDZXHVRR-UHFFFAOYSA-N
    • Inchi: 1S/C10H26N2O2Si/c1-4-13-15(3,14-5-2)10-6-8-12-9-7-11/h12H,4-11H2,1-3H3
    • InChI Key: YLBPOJLDZXHVRR-UHFFFAOYSA-N
    • SMILES: [Si](C)(CCCNCCN)(OCC)OCC

Computed Properties

  • Exact Mass: 234.17648
  • Monoisotopic Mass: 234.17635461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 0.920
  • Boiling Point: 290 ºC
  • Flash Point: 129 ºC
  • PSA: 56.51

N-[3-(diethoxymethylsilyl)propyl]ethylenediamine Pricemore >>

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